![molecular formula C8H13ClN2O B6277092 1-[1-(1,2-oxazol-3-yl)cyclobutyl]methanamine hydrochloride CAS No. 2763779-03-7](/img/new.no-structure.jpg)
1-[1-(1,2-oxazol-3-yl)cyclobutyl]methanamine hydrochloride
Overview
Description
1-[1-(1,2-oxazol-3-yl)cyclobutyl]methanamine hydrochloride is a chemical compound that belongs to the class of oxazole derivatives
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[1-(1,2-oxazol-3-yl)cyclobutyl]methanamine hydrochloride typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of cyclobutylamine with an oxazole derivative in the presence of a suitable catalyst. The reaction conditions often include controlled temperature and pressure to ensure the desired product formation.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include multiple steps, such as purification and crystallization, to obtain the final product in its hydrochloride salt form.
Chemical Reactions Analysis
Types of Reactions
1-[1-(1,2-oxazol-3-yl)cyclobutyl]methanamine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.
Substitution: Reagents such as halogens or alkylating agents can be used under appropriate conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.
Scientific Research Applications
1-[1-(1,2-oxazol-3-yl)cyclobutyl]methanamine hydrochloride has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: The compound may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-[1-(1,2-oxazol-3-yl)cyclobutyl]methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
(3-cyclobutyl-1,2-oxazol-4-yl)methanamine: This compound has a similar structure but differs in the position of the oxazole ring.
2-[1-(1,2-oxazol-3-yl)cyclobutyl]acetic acid: Another structurally related compound with different functional groups.
Uniqueness
1-[1-(1,2-oxazol-3-yl)cyclobutyl]methanamine hydrochloride is unique due to its specific structural features, which confer distinct chemical and biological properties
Properties
CAS No. |
2763779-03-7 |
|---|---|
Molecular Formula |
C8H13ClN2O |
Molecular Weight |
188.7 |
Purity |
95 |
Origin of Product |
United States |
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